5-Hydroxymethylthiazole
Overview
Description
Synthesis Analysis
The synthesis of 5-Hydroxymethylthiazole has been achieved through different methods. One approach involves the synthesis from 2-chloro-5-chloromethylthiazole via esterification with sodium acetate, reduction dechlorination using zinc/glacial acetic acid, and hydrolysis with sodium hydroxide, achieving a total yield of 68.3% under optimum conditions (Sun Han-zhou, 2009). Another method employs a 'one-pot' synthesis technique, also yielding 68.20% with high purity, confirmed by element analysis, LC-MS, 1H-NMR, and 13C-NMR (Xiao Hong-bo, 2012).
Molecular Structure Analysis
The molecular structure of 5-Hydroxymethylthiazole has been elucidated through various spectroscopic methods, including IR, LC-MS, 1H NMR, and 13C NMR, ensuring the accurate determination of its structure. These analyses confirm the hydroxymethyl group's attachment to the thiazole ring and provide detailed insights into the molecule's electronic environment (Sun Han-zhou, 2009).
Scientific Research Applications
Synthesis and Intermediates in Drug Production
5-Hydroxymethylthiazole is an important organic intermediate used in synthesizing various drugs. It has been synthesized through different methods, including 'one-pot' methods and processes involving esterification, reduction, dechlorination, and hydrolysis. For instance, it has been utilized in the synthesis of Ritonavir, a second-generation anti-AIDS drug. These synthesis methods have been optimized to achieve high yields and purity of 5-Hydroxymethylthiazole, confirming its structure through various analytical techniques (Xiao Hong-bo, 2012); (Sun Han-zhou, 2009).
Inhibitors and Pharmaceutical Research
Various thiazole compounds, closely related to 5-Hydroxymethylthiazole, have been identified as inhibitors in pharmaceutical research. For example, 4-Hydroxythiazoles are potent inhibitors of 5-lipoxygenase, showing efficacy in both intact rat polymorphonuclear leukocytes and human whole blood. This demonstrates their potential in treating conditions involving 5-lipoxygenase activity (F. A. Kerdesky et al., 1991).
Corrosion Inhibition
5-Hydroxymethylthiazole and its derivatives have also been studied for their role in inhibiting corrosion, particularly in metals. For instance, certain triazole derivatives, which share structural similarities with thiazoles, have shown effectiveness in protecting against copper corrosion in acidic environments. This highlights their potential application in material science and engineering (H. Hassan et al., 2007).
Antioxidant Properties
Aminothiazoles, related to 5-Hydroxymethylthiazole, exhibit a range of biological activities, including antioxidant properties. Studies have shown that certain aminothiazole derivatives possess significant antioxidant ability, highlighting their potential use in preventing oxidative stress-related diseases (Strayo De et al., 2008).
Antibacterial Activities
Research into thiazole derivatives has revealed significant antibacterial properties. For example, certain 2-aryl-4,5-dihydrothiazoles have shown effective inhibition against various bacterial strains, suggesting their potential application in developing new antibacterial agents (Fangfang Tan et al., 2015).
Cancer Research
Aminothiazole-paeonol derivatives, which are structurally related to 5-Hydroxymethylthiazole, have been synthesized and evaluated for their anticancer effects. Some of these compounds have shown promising results against various cancer cell lines, indicating the potential of thiazole derivatives in cancer treatment (Chia-Ying Tsai et al., 2016).
Safety And Hazards
5-Hydroxymethylthiazole can cause serious eye damage and is harmful to aquatic life with long-lasting effects . It is advised to wear protective gloves, clothing, and eye/face protection when handling this compound. In case of inhalation, move the victim into fresh air and give artificial respiration if necessary .
properties
IUPAC Name |
1,3-thiazol-5-ylmethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5NOS/c6-2-4-1-5-3-7-4/h1,3,6H,2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKBQQWDVVHGWDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=N1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40376817 |
Source
|
| Record name | 5-Hydroxymethylthiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40376817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxymethylthiazole | |
CAS RN |
38585-74-9 |
Source
|
| Record name | 5-Thiazolemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=38585-74-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Thiazolylmethanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038585749 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Hydroxymethylthiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40376817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-thiazolylmethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.384 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-Thiazolemethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.114.085 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-THIAZOLYLMETHANOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/73J5JZ943W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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